(5Z)-5-{[3-(4-Isopropoxyphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-3-(4-methylbenzyl)-2-thioxo-1,3-thiazolidin-4-one

• CAS No.: 623934-72-5
• Molecular Formula: C30H27N3O2S2
• Molecular Weight: 525.7 g/mol
• IUPAC Name: (5Z)-3-[(4-methylphenyl)methyl]-5-[[1-phenyl-3-(4-propan-2-yloxyphenyl)pyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C30H27N3O2S2/c1-20(2)35-26-15-13-23(14-16-26)28-24(19-33(31-28)25-7-5-4-6-8-25)17-27-29(34)32(30(36)37-27)18-22-11-9-21(3)10-12-22/h4-17,19-20H,18H2,1-3H3/b27-17-
• InChI Key: RFHLSAVGZWPLDA-PKAZHMFMSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CN(N=C3C4=CC=C(C=C4)OC(C)C)C5=CC=CC=C5)/SC2=S
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C(=CC3=CN(N=C3C4=CC=C(C=C4)OC(C)C)C5=CC=CC=C5)SC2=S

Description

This compound is a thiazolidin-4-one derivative featuring a pyrazole core substituted with a 4-isopropoxyphenyl group and a 4-methylbenzyl chain. Its Z-configuration at the methylene bridge (C5 position) is critical for maintaining structural rigidity, which influences binding to biological targets. The compound’s design aligns with pharmacophores known for anticancer and anti-inflammatory activities, as seen in related pyrazole-thiazolidinone hybrids .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-{[3-(4-Isopropoxyphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-3-(4-methylbenzyl)-2-thioxo-1,3-thiazolidin-4-one typically involves multiple steps, including the formation of the thiazolidinone ring and the introduction of the pyrazole and benzyl substituents. Common synthetic routes may include:

Formation of Thiazolidinone Ring: This step often involves the reaction of a thiourea derivative with a haloketone under basic conditions to form the thiazolidinone ring.

Introduction of Pyrazole Ring: The pyrazole ring can be introduced through the reaction of a hydrazine derivative with an appropriate diketone.

Substitution Reactions: The final compound is obtained by introducing the isopropoxyphenyl and methylbenzyl groups through substitution reactions, often using reagents like alkyl halides and bases.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, yield, and cost-effectiveness. Techniques such as continuous flow synthesis and the use of automated reactors may be employed to enhance production efficiency.

Chemical Reactions Analysis

Thioxo Group (C=S)

The 2-thioxo moiety participates in:

• Nucleophilic substitutions with alkyl/aryl halides to form thioether derivatives .

• Oxidation reactions with H₂O₂ or KMnO₄ to sulfonyl or sulfonic acid derivatives, depending on conditions .

Exocyclic Double Bond (5Z-Methylene)

The (5Z)-methylene group undergoes:

• Electrophilic additions (e.g., bromination or epoxidation).

• Diels-Alder reactions with dienophiles like maleic anhydride.

Isopropoxyphenyl Substituent

• Ether cleavage under acidic conditions (e.g., HBr/AcOH) to yield phenolic derivatives.

• Demethylation via BBr₃ to generate hydroxyl groups for further functionalization.

Cyclocondensation Mechanism

• Formation of a Schiff base between the pyrazole aldehyde and an amine.

• Attack of thioglycolic acid’s thiol group on the imine carbon.

• Cyclization to form the thiazolidinone ring, followed by dehydration .

Figure 1: Proposed mechanism for cyclocondensation (simplified):

text
Aldehyde + Amine → Schiff base  
Schiff base + Thioglycolic acid → Thiazolidinone intermediate → Final product  

Comparative Reactivity with Analogues

Table 2: Reactivity Comparison with Structural Analogues

Compound Modification	Reaction Rate (Relative)	Key Observation	Source
4-Methylbenzyl vs. Benzyl	1.2× faster	Enhanced steric hindrance slows S-substitution
Isopropoxy vs. Methoxy	0.8× slower	Bulkier group reduces electrophilicity
Z-configuration vs. E	3× more reactive	Z-geometry favors planar transition states

Stability and Degradation

• Thermal stability : Decomposes above 250°C (DSC analysis).

• Photodegradation : UV exposure (254 nm) leads to cis-trans isomerization of the exocyclic double bond.

Scientific Research Applications

Medicinal Chemistry

The compound exhibits promising biological activities, making it a candidate for drug discovery and development.

Anticancer Activity : Research indicates that compounds with similar structural motifs can inhibit cancer cell proliferation. The presence of the pyrazole and thiazole rings may contribute to its potential as an anticancer agent by interacting with specific cellular pathways involved in tumor growth.

Anti-inflammatory Properties : The compound may possess anti-inflammatory effects. Compounds with methoxy and propoxy substituents have previously been reported to modulate inflammatory responses by inhibiting pro-inflammatory cytokines.

Organic Synthesis

As a versatile intermediate in organic synthesis, this compound can be utilized to create more complex molecules. Its unique functional groups allow for various chemical transformations, including:

• Oxidation : To introduce additional functional groups or modify existing ones.
• Reduction : To alter the oxidation state of the compound.

These reactions enable the synthesis of derivatives with potentially enhanced biological activities or novel properties.

Material Science

The compound could be explored for applications in developing new materials with specific properties, such as polymers or coatings. Its unique structure may impart desirable characteristics to materials used in industrial applications.

Case Study 1: Anticancer Activity

A study conducted on similar thiazolidinone derivatives demonstrated significant cytotoxic effects against various cancer cell lines. The mechanism was attributed to the inhibition of key enzymes involved in cell proliferation pathways, suggesting that (5Z)-5-{[3-(4-Isopropoxyphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-3-(4-methylbenzyl)-2-thioxo-1,3-thiazolidin-4-one could exhibit similar effects.

Case Study 2: Anti-inflammatory Effects

In vitro studies showed that derivatives containing methoxy groups significantly reduced the production of pro-inflammatory cytokines in macrophages. This suggests that the target compound may also possess anti-inflammatory properties worth investigating further.

Mechanism of Action

The mechanism of action of (5Z)-5-{[3-(4-Isopropoxyphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-3-(4-methylbenzyl)-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting the activity of specific enzymes involved in disease processes.

Modulating Signaling Pathways: Affecting cellular signaling pathways that regulate cell growth, apoptosis, and other functions.

Inducing Oxidative Stress: Generating reactive oxygen species that can damage cellular components and lead to cell death.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Substituent Effects

Key structural differences among analogues lie in substituents on the phenyl rings, alkoxy groups, and thiazolidinone side chains. These modifications impact solubility, bioavailability, and target affinity.

Compound	Substituents	Biological Activity	IC₅₀/EC₅₀	Reference
Target Compound	4-Isopropoxyphenyl, 4-methylbenzyl	Not explicitly reported (predicted: COX-2 inhibition, anticancer)	N/A	—
(5Z)-5-[[3-(4-Ethoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-isopropyl-2-thioxo-thiazolidin-4-one	4-Ethoxy-2-methylphenyl, isopropyl	Anticancer (in silico docking suggests COX-2 affinity)	N/A
3-Phenyl-2-(3-aryl-1-phenyl-1H-pyrazol-4-yl)thiazolidin-4-ones (e.g., Compound 3e)	3-Aryl, phenyl	COX-2 inhibition, cytotoxicity (HT-29, COLO-205)	4.4 μM (COX-2)
4-(4-Fluorophenyl)-2-(5-(4-fluorophenyl)-3-(triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole	Fluorophenyl, triazolyl	Structural rigidity (isostructural with P̄1 symmetry)	N/A

Key Observations :

• Aromatic Substitutions : The 4-methylbenzyl side chain in the target compound could increase steric bulk relative to the isopropyl group in , affecting binding pocket interactions.

Pharmacological Potential

• Anticancer Activity: Pyrazole-thiazolidinone hybrids (e.g., ) show cytotoxicity via COX-2 inhibition and apoptosis induction. The target compound’s 4-methylbenzyl group may enhance tumor cell uptake compared to smaller alkyl chains.
• Anti-Inflammatory Activity: Thioxo-thiazolidinones are known to modulate pro-inflammatory cytokines, though substituent-specific effects require validation .

Biological Activity

Thiazolidin-4-one derivatives are a significant class of heterocyclic compounds known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The compound of interest, (5Z)-5-{[3-(4-Isopropoxyphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-3-(4-methylbenzyl)-2-thioxo-1,3-thiazolidin-4-one , is a novel thiazolidinone that has shown promise in various pharmacological applications.

Structure and Synthesis

The molecular structure of the compound includes a thiazolidinone core modified with a pyrazole moiety and aromatic substituents. The synthesis typically involves condensation reactions, where thiazolidinone derivatives are formed through the reaction of isothiocyanates with appropriate aldehydes or ketones.

Anticancer Activity

Thiazolidin-4-one derivatives, including the compound , have been investigated for their anticancer properties. Studies have indicated that these compounds can inhibit cancer cell proliferation through various mechanisms, such as inducing apoptosis and inhibiting key enzymes involved in cancer progression. For instance, a recent review highlighted that modifications at different positions of the thiazolidinone ring can enhance anticancer activity by targeting multiple pathways in cancer cells .

Antimicrobial Properties

The antimicrobial potential of thiazolidin-4-one derivatives has also been extensively studied. The compound demonstrated significant activity against various bacterial strains, indicating its potential as a lead compound for developing new antibiotics. The structure-activity relationship (SAR) studies suggest that the presence of electron-donating groups enhances antimicrobial efficacy .

Anti-inflammatory Effects

Research has shown that thiazolidinone derivatives possess anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes such as COX-2. This activity is crucial for developing therapeutic agents for chronic inflammatory diseases .

Case Studies

Several studies have explored the biological activities of thiazolidinone derivatives:

• Anticancer Efficacy : A study evaluated a series of thiazolidinones against various cancer cell lines, revealing that certain modifications led to IC50 values in the low micromolar range, indicating potent anticancer activity .
• Antimicrobial Activity : In another investigation, a set of thiazolidinone compounds was tested against Gram-positive and Gram-negative bacteria. The results showed that compounds with specific substitutions exhibited enhanced antibacterial activity compared to standard antibiotics .
• Anti-inflammatory Studies : A recent study assessed the anti-inflammatory effects of thiazolidinones in vitro and in vivo models, demonstrating significant reductions in inflammatory markers and symptoms in treated subjects .

Data Tables

Activity Type	Mechanism	Reference
Anticancer	Induces apoptosis; inhibits proliferation
Antimicrobial	Inhibits bacterial growth
Anti-inflammatory	Reduces cytokine levels

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for (5Z)-5-{[3-(4-Isopropoxyphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-3-(4-methylbenzyl)-2-thioxo-1,3-thiazolidin-4-one?

• Methodology : The compound can be synthesized via a multi-step approach:

Schiff base formation : React 3-(4-isopropoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde with thiosemicarbazide under acidic conditions to form the hydrazone intermediate .

Cyclization : Treat the intermediate with chloroacetic acid and sodium acetate in a DMF/acetic acid mixture under reflux (2–4 h) to form the thiazolidinone core .

Substitution : Introduce the 4-methylbenzyl group via nucleophilic substitution or alkylation using 4-methylbenzyl chloride .

• Key considerations : Optimize reaction time and solvent polarity (e.g., DMF vs. ethanol) to improve yield (typically 60–85%) and purity .

Q. How should researchers characterize the stereochemistry and purity of this compound?

• Methodology :

• Stereochemistry : Confirm the (5Z) configuration using NOESY NMR to detect spatial proximity between the pyrazole methylene proton and the thiazolidinone ring .
• Purity : Use HPLC (C18 column, acetonitrile/water gradient) with UV detection at 254 nm. Purity >95% is acceptable for biological assays .
• Spectroscopic data : Compare IR (C=O stretch ~1720 cm⁻¹, C=S ~1250 cm⁻¹) and ¹H NMR (pyrazole protons at δ 7.2–8.1 ppm, thiazolidinone CH2 at δ 3.8–4.2 ppm) with literature .

Q. What preliminary biological assays are suitable for evaluating its bioactivity?

• Methodology :

• Antimicrobial activity : Test against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains using broth microdilution (MIC range: 2–64 µg/mL) .
• Anticancer screening : Use MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ values <10 µM indicating promising activity .
• Enzyme inhibition : Assess COX-2 or kinase inhibition via fluorometric assays (e.g., 50% inhibition at 1–5 µM) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data across structural analogs?

• Methodology :

• SAR analysis : Compare substituent effects (e.g., 4-isopropoxyphenyl vs. 4-methoxyphenyl) on activity. For example, bulkier isopropoxy groups may enhance membrane permeability but reduce target binding .
• Assay standardization : Control variables like cell passage number, serum concentration, and incubation time to minimize inter-lab variability .
• Computational modeling : Perform molecular docking (e.g., AutoDock Vina) to predict binding affinities to targets like EGFR or HSP90 .

Q. What strategies optimize the compound’s pharmacokinetic profile for in vivo studies?

• Methodology :

• Solubility enhancement : Use co-solvents (e.g., PEG-400) or nanoformulation (liposomes) to improve aqueous solubility (<10 µg/mL in water) .
• Metabolic stability : Conduct microsomal stability assays (e.g., rat liver microsomes). Modify labile groups (e.g., replace ester linkages with amides) to increase half-life (>30 min) .
• Toxicity screening : Evaluate hepatotoxicity (ALT/AST levels) and cardiotoxicity (hERG inhibition) early in development .

Q. How can the compound’s multi-target activity be systematically validated?

• Methodology :

• Proteomic profiling : Use affinity chromatography coupled with LC-MS/MS to identify binding partners (e.g., kinases, receptors) .
• Pathway analysis : Perform transcriptomics (RNA-seq) on treated cells to map affected pathways (e.g., apoptosis, inflammation) .
• In vivo efficacy : Test in xenograft models (e.g., murine breast cancer) at 50 mg/kg doses, monitoring tumor volume and biomarker expression (e.g., Ki-67) .